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molecular formula C8H13ClO2 B8384053 1-Chloro-4-carbomethoxy cyclohexane

1-Chloro-4-carbomethoxy cyclohexane

Cat. No. B8384053
M. Wt: 176.64 g/mol
InChI Key: GFNLBWRMYKRHGZ-UHFFFAOYSA-N
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Patent
US04792618

Procedure details

A mixture of 200 parts of anhydrous aluminum chloride in 2000 parts of methylene chloride was maintained under an atmosphere of nitroge while 129 parts of methyl acrylate was added over a period of about 0.5 hours. With the addition of the methyl acrylate, the temperature of the mixture rose exothermically to about 34° C. The mixture was cooled to about 22° C. and 132.8 parts of freshly prepared chloroprene was added slowly, with stirring over a period of about 1.5 hours. During the addition, the temperature rose slowly to reflux condition (about 40° C.). The reaction mixture was then maintained under a nitrogen atmosphere, with stirring, for about 16 hours at ambient conditions. The crude reaction product was then treated with 10% HCl, and washed with methylene chloride and distilled to yield an essentially pure mixture of 1-chloro-4-carbomethoxy cyclohexene (92%) and its isomer 1-chloro-5-carbomethoxy cyclohexene (8%).
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Identifiers

REACTION_CXSMILES
[Cl-].[Al+3].[Cl-].[Cl-].C(OC)(=O)C=C.C=CC(Cl)=C.Cl.[Cl:17][C:18]1[CH2:23][CH2:22][CH:21]([C:24]([O:26][CH3:27])=[O:25])[CH2:20][CH:19]=1.ClC1CC(C(OC)=O)CCC=1>C(Cl)Cl>[Cl:17][CH:18]1[CH2:19][CH2:20][CH:21]([C:24]([O:26][CH3:27])=[O:25])[CH2:22][CH2:23]1 |f:0.1.2.3|

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Conditions

Temperature
Control Type
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Setpoint
22 °C
Stirring
Type
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Details
with stirring over a period of about 1.5 hours
Rate
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RPM
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Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

ADDITION
Type
ADDITION
Details
was added over a period of about 0.5 hours
Duration
0.5 h
CUSTOM
Type
CUSTOM
Details
rose exothermically to about 34° C
ADDITION
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Details
During the addition
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to reflux condition (about 40° C.)
TEMPERATURE
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Details
The reaction mixture was then maintained under a nitrogen atmosphere
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Details
with stirring, for about 16 hours at ambient conditions
Duration
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The crude reaction product
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WASH
Details
washed with methylene chloride
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distilled
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Details
to yield

Outcomes

Product
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1.5 h
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Type
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ClC1CCC(CC1)C(=O)OC

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
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